2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide

• IUPAC Name: 2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanyl-N-(4-sulfamoylphenyl)propanamide
• InChI: InChI=1S/C19H22N6O3S2/c1-12(2)14-4-8-16(9-5-14)25-19(22-23-24-25)29-13(3)18(26)21-15-6-10-17(11-7-15)30(20,27)28/h4-13H,1-3H3,(H,21,26)(H2,20,27,28)
• InChI Key: RXFXTJXIARCRRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=NN=N2)SC(C)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H22N6O3S2
• Molecular Weight: 446.6 g/mol

Description

2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide is a useful research compound. Its molecular formula is C19H22N6O3S2 and its molecular weight is 446.54. The purity is usually 95%.
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Scientific Research Applications

Tetrazole Derivatives in Drug Design

Tetrazole derivatives are significant in medicinal chemistry due to their role as bioisosteres for carboxylic acid groups, offering improved pharmacokinetic properties and metabolic stability in drug candidates. For example, tetrazole groups have been integrated into the design of angiotensin II receptor antagonists due to their mimicry of the carboxylate ion, critical for binding to the receptor site. These modifications have resulted in compounds with potent antihypertensive activity, highlighting the tetrazole's utility in developing cardiovascular therapeutics (Deprez et al., 1995).

Sulfonamide Moiety in Therapeutics

The sulfonamide group is another versatile functional group in drug design, often found in a wide array of therapeutic agents, including diuretics, antidiabetic drugs, and antimicrobials. Its presence in drugs is attributed to its ability to mimic the natural substrates of enzymes, thereby acting as effective enzyme inhibitors. Research has elaborated on the sulfonamide group's role in inhibiting tetrahydropteroic acid synthetase, crucial for bacterial folate synthesis, making it a target for antibacterial agents. This utility underscores the importance of sulfonamide in developing drugs with specific enzyme inhibition properties, further expanding its application in medicinal chemistry (Kalgutkar et al., 2010).

Isopropylphenyl Compounds in Pharmacology

Compounds containing isopropylphenyl groups have been explored for their pharmacological activities, including anti-inflammatory, analgesic, and antipyretic properties. These compounds often target specific pathways involved in inflammation and pain, such as the inhibition of cyclooxygenase enzymes, crucial for prostaglandin synthesis. The exploration of these compounds has led to the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced gastrointestinal side effects, indicative of the strategic modifications of isopropylphenyl structures to optimize therapeutic outcomes (Argentieri et al., 1994).